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Compound of Interest

Compound Name: LP-922056

Cat. No.: B608646

These application notes provide detailed protocols for the in vivo administration of LP-922056,
a potent and orally active small-molecule inhibitor of the carboxylesterase Notum. The
information is intended for researchers, scientists, and drug development professionals
conducting preclinical studies.

Introduction

LP-922056 is a selective inhibitor of Notum, a secreted enzyme that negatively regulates the
Whnt signaling pathway.[1][2][3] Notum deactivates Wnt proteins by removing a palmitoleate
group essential for their activity.[1][4] By inhibiting Notum, LP-922056 restores Wnt signaling,
making it a promising therapeutic candidate for conditions associated with downregulated Wnt
pathways, such as osteoporosis, certain cancers, and some neurodegenerative disorders.[1][4]
[5][6] LP-922056 has been demonstrated to be an effective research tool for studying the
therapeutic potential of Notum inhibition in rodent models.[5]

Mechanism of Action: Notum Inhibition and Wnt
Pathway Activation

The Wnt signaling pathway is crucial for various cellular processes, including cell proliferation,
differentiation, and tissue homeostasis.[1] Wnt proteins, once secreted, bind to Frizzled (FZD)
and LRP5/6 co-receptors on the cell surface. This binding initiates an intracellular cascade that
leads to the stabilization of B-catenin, its translocation to the nucleus, and the subsequent
activation of TCF/LEF target genes. Notum acts as an extracellular inhibitor by cleaving a
critical palmitoleate moiety from Wnt ligands, rendering them unable to bind to their receptors.
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[6] LP-922056 specifically inhibits this enzymatic activity of Notum, thereby protecting the
active form of Wnt proteins and promoting downstream signaling.
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Caption: LP-922056 inhibits Notum, preventing Wnt inactivation and promoting Wnt signaling.

Quantitative Data Summary

The following tables summarize key quantitative data for LP-922056 from preclinical studies.

Table 1: In Vitro Potency of LP-922056
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Parameter Value Reference

Notum ICso (OPTS Assay) 1.1 nM [1]

| TCF-LEF Reporter ECso | 23 nM |[1] |

Table 2: Mouse Pharmacokinetic Parameters for LP-922056

Parameter Value Conditions Reference
Dose 10 mglkg Oral (p.o.) [1]
Half-life (t1/2) 8 hours - [1]
Oral Bioavailability (F)  65% - [1]

| Brain Penetrance (Kp) | <0.01 | - |[1] |

Table 3: Reported In Vivo Dosing Regimens

Administration

Species Dose Study Duration Reference
Route

Mouse 3,10, 30 mg/kg Oral (p.o.) 25 days [1]
Dietary

Mouse 10 mg/kg ) 4 weeks [7]
Admixture

| Rat (Ovariectomized) | Not Specified | Oral (p.0.) | Not Specified |[6] |

Experimental Protocols
Protocol 1: Oral Gavage (p.o.) Administration in Mice

This protocol describes the acute or chronic daily administration of LP-922056 to mice via oral
gavage.

Materials:
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e LP-922056

e Vehicle (e.g., 0.5% Methylcellulose in sterile water)

o Appropriate mouse strain (e.g., C57BL/6)

» Sterile water

e Homogenizer or sonicator

e Analytical balance and weigh boats

e 20-gauge, 1.5-inch curved disposable feeding needles
e 1 mL syringes

e 70% Ethanol for disinfection

Procedure:

e Vehicle Preparation: Prepare a 0.5% (w/v) solution of methylcellulose in sterile water. Mix
thoroughly until a homogenous suspension is formed.

e LP-922056 Formulation:

o Calculate the required amount of LP-922056 and vehicle based on the desired dose (e.g.,
10 mg/kg) and the number of animals. Assume a dosing volume of 10 mL/kg.

o For a 10 mg/kg dose in a 25 g mouse, the mouse will receive 0.25 mg of LP-922056 in
0.25 mL of vehicle.

o Weigh the required amount of LP-922056 and suspend it in the calculated volume of
vehicle.

o Homogenize or sonicate the mixture until a fine, uniform suspension is achieved. Prepare
this formulation fresh daily.

e Animal Handling and Dosing:
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o Weigh each mouse to determine the precise volume of the formulation to be administered.

o Gently restrain the mouse, ensuring a firm grip on the scruff of the neck to prevent
movement and properly align the head and esophagus.

o Measure the correct volume of the LP-922056 suspension into a 1 mL syringe fitted with a
feeding needle.

o Carefully insert the feeding needle into the side of the mouth, advancing it along the
esophagus until the stomach is reached. Do not force the needle.

o Slowly dispense the contents of the syringe.

o Withdraw the needle and return the mouse to its cage.

e Monitoring: Observe the animal for at least 30 minutes post-administration for any signs of
distress. Monitor body weight and general health daily for the duration of the study.

Protocol 2: Dietary Admixture Administration in Mice

This protocol is suitable for chronic, long-term studies to avoid the stress associated with daily
gavage.[7]

Materials:

LP-922056

Standard rodent chow (powdered)

Food dye (optional, for visual confirmation of mixing)

Planetary mixer or equivalent

Storage containers

Procedure:

e Dose Calculation:
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o Determine the target dose in mg/kg/day (e.g., 10 mg/kg/day).

o Estimate the average daily food consumption for the specific mouse strain and age
(typically 3-5 g/day for an adult mouse).

o Calculate the required concentration of LP-922056 in the feed (mg of drug per kg of
chow).

o Example Calculation: For a 10 mg/kg/day dose in a 25 g mouse that eats 4 g of chow per
day:

» Daily dose = 10 mg/kg * 0.025 kg = 0.25 mg/day

» Concentration = 0.25 mg drug / 4 g chow = 0.0625 mg/g or 62.5 mg/kg of chow.

e Diet Preparation:

[¢]

Weigh the required amount of powdered chow.

[¢]

Weigh the calculated amount of LP-922056.

[e]

To ensure homogenous mixing, first create a smaller pre-mix of LP-922056 with a portion
of the powdered chow.

[e]

Combine the pre-mix with the remaining chow in a planetary mixer. Add a few drops of
food dye if desired.

Mix for at least 20 minutes to ensure uniform distribution.

[e]

e Administration and Monitoring:

o Provide the medicated diet ad libitum.

o Measure food consumption regularly (e.g., weekly) to monitor the actual dose received by
the animals. Adjust the concentration if food intake changes significantly.

o Store the medicated diet in airtight containers at 4°C, protected from light.
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Caption: Workflow for an in vivo efficacy study of LP-922056 in a rodent model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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